2-Amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C8H12N2O2S/c1-4(2)3-5-6(7(11)12)10-8(9)13-5/h4H,3H2,1-2H3,(H2,9,10)(H,11,12)
• InChI Key: BDBZLWWAHLRGEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(N=C(S1)N)C(=O)O
• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol

Description

“2-Amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid” is a compound that belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Scientific Research Applications

1. Synthesis and Structural Mimicry in Proteins

2-Amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid, as a part of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), contributes significantly to the design of constrained heterocyclic γ-amino acids. These are crucial in mimicking secondary structures of proteins, including helices, β-sheets, turns, and β-hairpins. A versatile chemical synthesis route for these acids enables the introduction of diverse lateral chains, enhancing the flexibility in protein structure studies (Mathieu et al., 2015).

2. Antibacterial and Antifungal Applications

Novel derivatives of 2-Amino-1,3-thiazole-4-carboxylic acid have demonstrated significant biological activities. These include strong fungicidal activities and antivirus effects, making them promising candidates for new strategies in fungi and virus control (Fengyun et al., 2015).

3. Synthesis of Advanced Pharmaceutical Compounds

The compound has been used in the synthesis of a range of bioactive molecules. For example, it has been utilized in the formation of new 2-Amino-5-Aryl- 1,3-Thiazole-4-Carboxylic Acid Derivatives, which have potential applications in advanced pharmaceuticals (Al Dulaimy et al., 2017).

4. Development of Helical Oligomers

The compound plays a role in synthesizing helical oligomers of thiazole-based γ-amino acids. These helical structures have been studied extensively in both solid and solution states, contributing to the understanding of biomolecular structures (Mathieu et al., 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Thiazoles are found in many biologically active compounds, including some antifungal and antitumor agents. The specific mechanism of action for this compound is not available in the sources I found.